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Compound of Interest

Compound Name: 3-Cyclobutylpropanoic acid

Cat. No.: B1367402 Get Quote

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)

information for 3-Cyclobutylpropanoic acid (CAS No: 4415-84-3)[1][2][3]. It is intended for

researchers, scientists, and drug development professionals who may handle this compound in

a laboratory setting. The information herein is synthesized from established safety protocols,

chemical data repositories, and peer-reviewed literature to ensure technical accuracy and

practical utility.

Understanding 3-Cyclobutylpropanoic Acid: A
Profile
3-Cyclobutylpropanoic acid is a carboxylic acid with the molecular formula C₇H₁₂O₂ and a

molecular weight of 128.17 g/mol [2]. Its structure consists of a cyclobutane ring attached to a

propanoic acid moiety. While specific toxicological data for this compound is limited, its

structural characteristics as a short-chain carboxylic acid inform its potential hazards and

handling requirements.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is foundational to

its safe handling. The table below summarizes the key properties of 3-Cyclobutylpropanoic
acid.
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Property Value Source

CAS Number 4415-84-3 [1][2][3]

Molecular Formula C₇H₁₂O₂ [2]

Molecular Weight 128.17 g/mol [2]

Appearance
Not explicitly stated, likely a

liquid or low-melting solid
Inferred

Boiling Point 227.6 ± 8.0 °C at 760 mmHg [1]

Density 1.1 ± 0.1 g/cm³ [1]

Flash Point 112.0 ± 9.8 °C [1]

Hazard Identification and GHS Classification
Based on data for structurally similar short-chain carboxylic acids, 3-Cyclobutylpropanoic
acid should be handled as a hazardous substance. The following Globally Harmonized System

(GHS) classifications are anticipated:

Acute Toxicity, Oral: Category 4 (Harmful if swallowed)

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)

It is crucial to consult the supplier-specific Safety Data Sheet (SDS) for the most accurate and

up-to-date hazard information.

The Chemistry of Safe Handling: Reactivity and
Incompatibilities
The carboxylic acid functional group dictates the reactivity of 3-Cyclobutylpropanoic acid.

Understanding these reactions is paramount to preventing hazardous situations in the

laboratory.
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Acid-Base Reactivity
As a carboxylic acid, it will react exothermically with bases. These reactions can range from

simple neutralization with hydroxides to more vigorous reactions with carbonates and

bicarbonates, producing carbon dioxide gas.

R-COOH + NaOH → R-COONa + H₂O 2 R-COOH + Na₂CO₃ → 2 R-COONa + H₂O + CO₂

Causality: The acidic proton of the carboxyl group is readily donated to a base, leading to the

formation of a salt and water. In the case of carbonates, the reaction proceeds further to

produce carbonic acid, which is unstable and decomposes to water and carbon dioxide. This

gas evolution can cause pressure buildup if the reaction is performed in a closed container.

Incompatibility with Oxidizing and Reducing Agents
Oxidizing Agents: Strong oxidizing agents can react with 3-Cyclobutylpropanoic acid,

potentially leading to vigorous and exothermic reactions. The alkyl portion of the molecule is

susceptible to oxidation.

Reducing Agents: Strong reducing agents like lithium aluminum hydride (LiAlH₄) will reduce

the carboxylic acid group to a primary alcohol[4]. This reaction is also typically vigorous.

Thermal Decomposition and Combustion
Upon heating, carboxylic acids can undergo thermal decomposition. While the specific

decomposition products of 3-Cyclobutylpropanoic acid are not well-documented, thermal

decomposition of similar compounds can produce carbon monoxide and carbon dioxide[5][6].

Complete combustion will yield carbon dioxide and water[5].

Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, incorporating engineering controls,

administrative controls, and personal protective equipment.

Engineering Controls

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b1367402?utm_src=pdf-body
https://jackwestin.com/resources/mcat-content/carboxylic-acids/carboxylic-acids-important-reactions
https://www.benchchem.com/product/b1367402?utm_src=pdf-body
https://www.quora.com/Can-carboxylic-acid-undergo-combustion-reaction
https://pubmed.ncbi.nlm.nih.gov/17241054/
https://www.quora.com/Can-carboxylic-acid-undergo-combustion-reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fume Hood: All work with 3-Cyclobutylpropanoic acid should be conducted in a well-

ventilated laboratory, preferably within a certified chemical fume hood to minimize inhalation

exposure.

Eyewash Stations and Safety Showers: These should be readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for preventing contact with and exposure to 3-
Cyclobutylpropanoic acid.
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PPE Component Specifications and Rationale

Eye and Face Protection

Chemical safety goggles are mandatory. A face

shield should be worn in situations where there

is a significant risk of splashing.

Skin and Body Protection

A lab coat should be worn at all times. For

procedures with a high splash risk, a chemically

resistant apron is recommended.

Hand Protection

Chemically resistant gloves are required. Nitrile

gloves may provide adequate splash protection

for short durations, but for prolonged or

immersive contact, butyl rubber gloves are

recommended. It is crucial to consult glove

manufacturer's permeation data for specific

breakthrough times[7][8][9][10]. Always inspect

gloves for any signs of degradation before use

and change them immediately if contact with the

chemical occurs.

Respiratory Protection

Respiratory protection is generally not required

when working in a properly functioning chemical

fume hood. If work must be conducted outside

of a fume hood and there is a risk of generating

aerosols or vapors, a NIOSH-approved

respirator with an organic vapor cartridge should

be used.

Standard Operating Procedures for Safe Handling
and Storage
Adherence to established protocols is fundamental to laboratory safety.

General Handling Procedures
Review the SDS: Before commencing any work, thoroughly read and understand the Safety

Data Sheet for 3-Cyclobutylpropanoic acid.
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Work in a Fume Hood: Conduct all manipulations of the compound within a chemical fume

hood.

Avoid Inhalation, Ingestion, and Skin/Eye Contact: Use appropriate PPE and handling

techniques to prevent exposure.

Dispensing: When transferring the chemical, use appropriate tools such as a pipette with a

bulb or a graduated cylinder. Avoid pouring directly from large containers to minimize the risk

of spills.

Heating: If heating is required, use a well-controlled heating source such as a heating mantle

or an oil bath. Avoid open flames.

Housekeeping: Maintain a clean and organized work area. Clean up any spills promptly and

decontaminate surfaces after use.

Storage Requirements
Proper storage is crucial to maintain the stability of the compound and prevent hazardous

interactions.

Incompatible Materials: Store 3-Cyclobutylpropanoic acid away from bases, strong

oxidizing agents, and strong reducing agents.

Container: Keep the container tightly closed and store in a cool, dry, and well-ventilated area.

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard warnings.

Emergency Procedures: A Proactive Approach
Preparedness is key to effectively managing laboratory emergencies.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Flush skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

develops or persists.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them a small amount of water to drink. Seek

immediate medical attention.

Spill Response Protocol
The appropriate response to a spill depends on its size and location. The following protocol is

for a small, manageable spill within a laboratory setting.

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate if Necessary: If the spill is large or in a poorly ventilated area, evacuate the area.

Don Appropriate PPE: Before attempting to clean up the spill, don the appropriate PPE,

including chemical safety goggles, a face shield, a lab coat, and chemically resistant gloves.

Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to dike the

spill and prevent it from spreading.

Neutralize: For an acid spill, cautiously neutralize the spill by slowly adding a weak base,

such as sodium bicarbonate, until bubbling ceases[5].
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Absorb: Absorb the neutralized spill with an inert material.

Collect and Dispose: Carefully scoop the absorbent material into a labeled, sealable

container for hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.

Report: Report the incident to the appropriate laboratory safety personnel.

Toxicological Information: Understanding the Risks
While specific toxicological studies on 3-Cyclobutylpropanoic acid are not readily available,

the toxicity of short-chain carboxylic acids and drugs containing a carboxylic acid moiety has

been studied.

Mechanism of Toxicity: Carboxylic acids can cause local irritation and corrosive effects due

to their acidic nature. Systemically, some carboxylic acid-containing drugs have been

associated with idiosyncratic drug toxicity, potentially through the formation of reactive acyl

glucuronide or acyl-CoA conjugates[11][12][13]. These reactive metabolites can covalently

bind to proteins, leading to cellular dysfunction. Studies on various carboxylic acids have

shown potential for hepatotoxicity, manifesting as lipid accumulation in liver cells[14].

General Effects: Short-chain carboxylic acids have been shown to inhibit the growth of cells

in vitro, with higher concentrations leading to cell death[15].

It is prudent to handle 3-Cyclobutylpropanoic acid with the assumption that it may cause skin

and eye irritation and could be harmful if ingested, based on the general properties of this

chemical class.

Disposal Considerations
All waste containing 3-Cyclobutylpropanoic acid must be disposed of as hazardous chemical

waste in accordance with local, state, and federal regulations. Do not dispose of this chemical

down the drain. Collect waste in a properly labeled, sealed container.

Visualized Workflows and Relationships
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Risk Assessment and Mitigation Workflow
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Caption: A workflow for assessing and mitigating risks associated with handling 3-
Cyclobutylpropanoic acid.
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Caption: Decision-making flowchart for responding to a chemical spill of 3-
Cyclobutylpropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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